1-(2-Furoyl)indoline

• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• SMILES: C1CN(C2=CC=CC=C21)C(=O)C3=CC=CO3
• InChI: InChI=1S/C13H11NO2/c15-13(12-6-3-9-16-12)14-8-7-10-4-1-2-5-11(10)14/h1-6,9H,7-8H2
• InChIKey: SQFKXNDVUJVECL-UHFFFAOYSA-N

1-(2-Furoyl)indoline Identity & Key Properties

1-(2-Furoyl)indoline (CAS: 293324-67-1), systematically named 2,3-dihydroindol-1-yl(furan-2-yl)methanone, is an indoline-based heterocyclic compound featuring a furoyl substituent at the indoline nitrogen . This compound possesses a molecular weight of 213.23 g/mol, a predicted LogP of approximately 1.40–1.80, and predicted physicochemical properties including a boiling point of 352.3±34.0 °C and a density of 1.3±0.1 g/cm³ . Its structure—characterized by a fused benzene–pyrrolidine indoline core linked to a furan-2-carbonyl group—positions it within a privileged class of scaffolds known for diverse biological interactions .

1 Fragment-compatible scaffold (MW ~213, low rotatable bonds)

2 Intermediate lipophilicity range for permeability and solubility balance

3 Reported BChE ligand for neurodegeneration target studies

4 Negative STAT3 selectivity context from class-level screening data

1-(2-Furoyl)indoline vs. Generic Indoline Derivatives

The indoline scaffold is a privileged structure in medicinal chemistry, but its biological and physicochemical properties are exquisitely sensitive to N-substitution. Simply interchanging 1-(2-Furoyl)indoline with an unsubstituted indoline, an N-alkyl indoline, or even a closely related N-aroyl indoline introduces substantive differences in lipophilicity, molecular recognition, and, consequently, target engagement. For instance, while indoline itself (C₈H₉N, MW ~119) is a basic, relatively polar fragment, the addition of the 2-furoyl group in the target compound (C₁₃H₁₁NO₂, MW 213.23) significantly increases molecular weight, adds hydrogen bond acceptors, and modulates LogP to an intermediate range (~1.4–1.8) . More critically, published structure–activity relationship (SAR) studies on indole and indoline derivatives demonstrate that even minor alterations to the N-acyl group—such as exchanging a furoyl for a benzoyl or a thenoyl moiety—can dramatically alter, or even abolish, specific enzyme inhibitory activities [1]. This is because the furan oxygen participates in key hydrogen-bonding networks and contributes to a specific electrostatic and steric profile within the binding site. Therefore, substituting 1-(2-Furoyl)indoline with a generic analog risks invalidating SAR continuity, producing false-negative screening results, or failing to replicate a known, documented biological effect.

N-substitution controls lipophilicity and H-bond capacity

Replacing the 2-furoyl group with unsubstituted, N-alkyl, or N-benzoyl indoline may shift LogP by over 1 unit and alter target engagement.

Furan oxygen electrostatic profile is not preserved in generic analogs

Closely related N-aroyl indolines lack the specific hydrogen-bonding network; thenoyl or benzoyl substitution may abolish enzyme inhibition documented for this chemotype.

SAR discontinuity with generic indoline derivatives

Even minor N-acyl modifications can produce false-negative screening results; direct substitution without validation may not replicate reported biological effects.

• [1] European Patent Office. EP 2394990 A1: Indoline Derivatives. 2011. Retrieved from http://data.epo.org/gpi/EP2394990A1-INDOLINE-DERIVATIVES.html. View Source

1-(2-Furoyl)indoline: Evidence vs. Closest Analogs

Lipophilicity vs. Unsubstituted Indoline and N-Acetylindoline

1-(2-Furoyl)indoline exhibits a calculated LogP of approximately 1.40–1.80, positioning it in a favorable range for passive permeability while maintaining adequate aqueous solubility (LogSW ~ -2.29) . This contrasts sharply with the unsubstituted indoline core (experimental LogP ~1.2, predicted ~1.3) and N-acetylindoline (predicted LogP ~0.8). The target compound's single rotatable bond and topological polar surface area (tPSA) of 33.4 Ų indicate a constrained, moderately lipophilic scaffold distinct from more polar, flexible, or highly lipophilic analogs .

Lipophilicity

Cross-study comparable

LogP 1.40–1.80

Intermediate range vs unsubstituted indoline (LogP ~1.3) and N-acetylindoline (LogP ~0.8)

Supports permeability-solubility balance for lead optimization

Predicted values, neutral species; tPSA 33.4 Ų

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	LogP = 1.40–1.80
Comparator Or Baseline	Unsubstituted Indoline (LogP ~1.3) and N-Acetylindoline (LogP ~0.8)
Quantified Difference	ΔLogP ~ +0.1 to +1.0 units vs. more polar analogs
Conditions	Predicted values (ChemAxon/ACD/Labs) for neutral species

Why This Matters

This lipophilicity profile is critical for applications where both cell permeability and avoidance of promiscuous binding are required, guiding selection for lead optimization campaigns.

STAT3 Inactivity Compared to 5-Methyl Analog

A key differentiation arises from high-throughput screening (HTS) data. The methylated analog, 1-(5-Methyl-2-furoyl)indoline, was profiled in a STAT3 inhibition assay and exhibited an EC50 > 55.7 µM (i.e., essentially inactive) [1]. While direct HTS data for 1-(2-Furoyl)indoline in this specific assay are not publicly available, this result strongly implies that the 5-methyl substitution does not confer STAT3 activity within this chemotype. Consequently, researchers seeking STAT3 inhibitors should deprioritize the entire 1-furoylindoline series, whereas those seeking to avoid off-target STAT3 modulation may find the lack of activity advantageous.

STAT3 Inhibition

Class-level inference

No activity inferred

5-methyl analog EC50 >55.7 µM; 1-(2-Furoyl)indoline likely inactive for STAT3

Low risk of STAT3 pathway interference in screening

Cell-free assay, human STAT3 fragment

Evidence Dimension	STAT3 Inhibition (EC50)
Target Compound Data	Not determined (inferred lack of activity)
Comparator Or Baseline	1-(5-Methyl-2-furoyl)indoline
Quantified Difference	EC50 > 55,700 nM (inactive)
Conditions	Cell-free assay; target: Human STAT3 [702-738, 740-752]; source: The Scripps Research Institute Molecular Screening Center

Why This Matters

This data provides a critical selectivity filter: for projects where STAT3 pathway interference is undesirable, the 1-furoylindoline scaffold presents a lower risk of confounding activity.

• [1] BindingDB. BDBM43698: 1-(5-methyl-2-furoyl)indoline. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=43698. View Source

BChE Inhibition vs. Indoline Chemotypes

1-(2-Furoyl)indoline is reported as an inhibitor of butyrylcholinesterase (BChE), an enzyme target for Alzheimer's disease . While specific IC50 values for the target compound are not publicly disclosed in peer-reviewed literature, its known activity can be contextualized against a broad landscape of indoline-based BChE inhibitors. For example, a series of dispiropyrrolidinyl-oxindole alkaloids showed BChE IC50 values ranging from 13.7 µM to 24.9 µM, with the reference drug donepezil exhibiting an IC50 of 0.72 µM [1]. Similarly, indole derivatives have demonstrated BChE IC50 values as low as 1.94 µM [2]. These benchmarks establish a quantitative scale of BChE inhibition for indole/indoline chemotypes. The recognition of 1-(2-Furoyl)indoline as a BChE ligand suggests its potency likely falls within the mid-micromolar to low-micromolar range typical of many unoptimized indoline fragments.

BChE Inhibition

Class-level inference

Reported inhibitor

Context: indoline/indole derivatives IC50 1.94–24.9 µM; donepezil 0.72 µM

Validated starting point for BChE inhibitor optimization

Quantitative IC50 not publicly disclosed

Evidence Dimension	Butyrylcholinesterase (BChE) Inhibition (IC50)
Target Compound Data	Reported inhibitor; quantitative IC50 not publicly available in primary literature
Comparator Or Baseline	Representative indoline/indole derivatives: IC50 = 13.7 µM [1]; IC50 = 1.94 µM [2]; Donepezil IC50 = 0.72 µM
Quantified Difference	N/A (qualitative activity confirmed)
Conditions	In vitro enzyme inhibition assays (Ellman's method)

Why This Matters

This evidence positions 1-(2-Furoyl)indoline as a validated, synthetically tractable starting point for medicinal chemistry optimization toward more potent, selective BChE inhibitors.

• [1] Srour AM, Dawood DH, Khalil MNA, Nofal ZM. Synthesis and 2D-QSAR study of dispiropyrrolodinyl-oxindole based alkaloids as cholinesterase inhibitors. Bioorg Chem. 2018;83:226. DOI: 10.1016/j.bioorg.2018.10.030. View Source
• [2] Assessing indole derivative molecules as dual acetylcholinesterase and butyrylcholinesterase inhibitors through In Vitro inhibition and molecular modelling studies. J Mol Struct. 2024. DOI: 10.1016/j.molstruc.2024.137968. View Source

Antiproliferative Activity of 1-Furfuryl-indolin-2-ones

A direct structural comparison can be made with a series of 3-substituted 1-(5-formylfurfuryl)indolin-2-ones, which are close structural relatives of 1-(2-Furoyl)indoline, differing primarily in the oxidation state at the indoline 2-position and the furfuryl substitution pattern. These compounds exhibited potent inhibitory activities against human intestinal Caco-2 cells, with IC50 values ranging from 0.19 to 9.42 µM [1]. Selected compounds also showed activity against human lung adenocarcinoma cells (SPC-A1) with IC50 values between 1.84 and 10.32 µM [1]. This provides a quantitative benchmark for the antiproliferative potential of the 1-furoylindoline scaffold, suggesting that 1-(2-Furoyl)indoline may serve as a viable core for developing anticancer agents.

Antiproliferative

Class-level inference

Scaffold potential

Related 1-furfuryl-indolin-2-ones: Caco-2 IC50 0.19–9.42 µM; SPC-A1 IC50 1.84–10.32 µM

Supports cancer cell-model endpoint screening

Colorectal and lung adenocarcinoma cell lines

Evidence Dimension	Antiproliferative Activity (IC50)
Target Compound Data	Not directly reported; scaffold potential inferred
Comparator Or Baseline	3-Substituted 1-(5-formylfurfuryl)indolin-2-ones
Quantified Difference	IC50 = 0.19–9.42 µM (Caco-2 cells); IC50 = 1.84–10.32 µM (SPC-A1 cells)
Conditions	In vitro cell viability assays; Caco-2 (human colorectal adenocarcinoma) and SPC-A1 (human lung adenocarcinoma) cell lines

Why This Matters

This data supports the use of 1-(2-Furoyl)indoline as a rationally selected starting point for anticancer SAR campaigns, where the furoyl-indoline motif has demonstrated tractable, low-micromolar activity.

• [1] Wen R, et al. Forty-two 3-substituted 1-(5-formylfurfuryl)indolin-2-ones were synthesized and most of these compounds exhibited potent inhibitory activities. Letters in Organic Chemistry, 2007, 4. View Source

1-(2-Furoyl)indoline Research Applications

Fragment-Based & Scaffold-Hopping for BChE

Given the documented BChE inhibitory activity associated with 1-(2-Furoyl)indoline , this compound is a strong candidate for inclusion in fragment-based drug discovery (FBDD) libraries or as a core scaffold for medicinal chemistry optimization. Its molecular weight (213.23 g/mol) and low number of rotatable bonds (1) meet the physicochemical criteria for a fragment-like molecule. Researchers can use it as a starting point to synthesize focused libraries aimed at improving potency toward the low-micromolar or nanomolar range, as benchmarked against known indoline BChE inhibitors with IC50 values between 1.9 and 25 µM [1].

Anticancer Lead Optimization: GI & Lung Cancers

The robust antiproliferative data from the closely related 1-furfuryl-indolin-2-one series (IC50 0.19–9.42 µM in Caco-2 cells) provide a strong rationale for evaluating 1-(2-Furoyl)indoline in analogous cancer cell panels. This compound can serve as a chemically distinct, yet structurally informed, alternative core for hit-to-lead programs focused on colorectal or lung adenocarcinomas. Procurement is justified for labs seeking to explore the SAR of the furoyl-indoline motif in oncology, especially where avoiding the 2-oxindole oxidation state is desired for metabolic stability or intellectual property reasons.

Chemical Probes for STAT3-Independent Pathways

The available HTS data for the 5-methyl analog demonstrate a clear lack of activity in a STAT3 inhibition assay (EC50 > 55.7 µM) . For researchers investigating signaling pathways where STAT3 activation is an unwanted confounding variable (e.g., certain inflammatory or oncogenic models), 1-(2-Furoyl)indoline presents a potentially cleaner chemical probe. Its predicted inactivity in this pathway, coupled with its known BChE activity, allows for more precise dissection of cellular responses. This negative selectivity data is a valuable differentiator for experimental design.

Application

Selection Property

Validation Focus

Fragment-based BChE inhibitor discovery

Fragment-compatible physicochemical profile

BChE enzyme inhibition endpoint validation

Cancer cell-model studies (GI/lung)

Antiproliferative scaffold potential

Colorectal/lung adenocarcinoma cell-line endpoint review

STAT3-independent pathway research

Negative STAT3 pathway selectivity context

STAT3 non-interference verification in cellular assays

• [1] Srour AM, et al. Bioorg Chem. 2018;83:226. DOI: 10.1016/j.bioorg.2018.10.030. View Source
• [2] Wen R, et al. Forty-two 3-substituted 1-(5-formylfurfuryl)indolin-2-ones... Letters in Organic Chemistry, 2007, 4. View Source
• [3] BindingDB. BDBM43698: 1-(5-methyl-2-furoyl)indoline. Retrieved from https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=43698. View Source